N-(4-methoxybenzyl)-N'-phenylurea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-phenylurea
• InChI: InChI=1S/C15H16N2O2/c1-19-14-9-7-12(8-10-14)11-16-15(18)17-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H2,16,17,18)
• InChI Key: DOWGYLFFXJEASR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=CC=CC=C2
• Molecular Formula: C15H16N2O2
• DSSTOX Substance ID: DTXSID90388107
• Molecular Weight: 256.30 g/mol
• Solubility: 13.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 83196-21-8

Description

Synthesis Analysis

While specific synthesis methods for “N-(4-methoxybenzyl)-N’-phenylurea” were not found, related compounds such as thiosemicarbazones have been synthesized through condensation reactions.

Scientific Research Applications

Synthesis of Heterocycles

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Development of Medicinal Scaffolds

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Antidiabetic Applications

. This is an important area of research given the global prevalence of diabetes.

Anti-inflammatory Applications

. This makes it potentially useful in the treatment of conditions characterized by inflammation.

Antifungal and Antibacterial Applications

. This suggests potential use in the treatment of various fungal and bacterial infections.

Antiviral Applications

. This could be particularly relevant in the context of ongoing research into treatments for various viral diseases.

Inhibition of Calcium Channels

. This suggests potential applications in the regulation of calcium channels, which play crucial roles in various physiological processes.

Drug Discovery

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Future Directions

While specific future directions for “N-(4-methoxybenzyl)-N’-phenylurea” are not available, research on related compounds suggests potential applications in areas such as anticancer drug discovery.

Mechanism of Action

Target of Action

This compound belongs to a class of organic compounds known as phenylpyrazoles . Phenylpyrazoles have been utilized in the development of several medicinal scaffolds that demonstrate anti-HIV, antitubercular, antiviral, antibacterial, and anticancer activities

Biochemical Pathways

Phenylpyrazoles have been shown to impact a variety of pathways related to their therapeutic effects, such as anti-inflammatory, analgesic, vasodilator, and antidepressant activities . The downstream effects of these pathway modulations would depend on the specific target and the biological context.

Result of Action

Based on the known activities of phenylpyrazoles, it can be speculated that this compound may have effects such as modulation of receptor activity, alteration of enzyme function, or changes in cellular signaling pathways .